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Compound of Interest

Compound Name: Ethanol, 2-amino-, sulfate (salt)

Cat. No.: B12806328

Essential Safety and Handling Guide for Ethanol,
2-amino-, sulfate (salt)

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Ethanol, 2-amino-, sulfate (salt), also known as 2-
Aminoethyl hydrogen sulfate. Adherence to these protocols is essential for ensuring personal
safety and proper disposal of materials.

Hazard Identification and Personal Protective
Equipment (PPE)

Ethanol, 2-amino-, sulfate (salt) is classified as a chemical that can cause skin irritation and
serious eye irritation.[1] Therefore, appropriate personal protective equipment must be worn at
all times to minimize exposure.

Summary of Required Personal Protective Equipment
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Protection Type Recommended PPE Standard/Specification
) Chemical safety goggles or a
Eye Protection ) ANSI Z87.1/ EN 166
face shield

Chemical-resistant gloves
Hand Protection (Nitrile, Neoprene, or Butyl EN 374
rubber)

) ) NIOSH-approved N95
Respiratory Protection ) ) NIOSH 42 CFR 84
respirator or equivalent

) Laboratory coat or chemical- ]
Body Protection ] EN ISO 13982-1 (for solids)
resistant coveralls

Experimental Protocol: Donning and Doffing PPE

A systematic approach to putting on (donning) and taking off (doffing) PPE is critical to prevent
contamination.

Donning Sequence:

e Hand Hygiene: Wash and dry hands thoroughly.

e Gown/Coveralls: Put on a lab coat or coveralls.

» Respirator: Perform a seal check to ensure the N95 respirator fits snugly.
e Eye Protection: Put on safety goggles or a face shield.

e Gloves: Don chemical-resistant gloves, ensuring the cuffs of the gloves go over the sleeves
of the lab coat or coveralls.

Doffing Sequence:

e Gloves: Remove gloves using a glove-to-glove and skin-to-skin technique to avoid touching
the contaminated exterior.

o Gown/Coveralls: Remove the lab coat or coveralls by rolling it away from the body.
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Hand Hygiene: Wash and dry hands.

Eye Protection: Remove safety goggles or face shield from the back of the head.

Respirator: Remove the N95 respirator by the straps without touching the front.

Hand Hygiene: Wash and dry hands again.

Operational Plan for Handling Ethanol, 2-amino-,
sulfate (salt)

Engineering Controls:

o Handle the solid powder in a well-ventilated area, preferably within a chemical fume hood, to
minimize dust inhalation.

Work Practices:

e Avoid creating dust when handling the powder.

¢ Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling the chemical, even if gloves were worn.
Emergency Procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

» Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of
water for at least 15 minutes. Seek medical attention if irritation persists.

 Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.
Seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.
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Disposal Plan for Contaminated PPE

Personal protective equipment contaminated with Ethanol, 2-amino-, sulfate (salt) must be

treated as hazardous waste.
Disposal Protocol:

o Segregation: Place all contaminated disposable PPE (gloves, N95 respirator, disposable
coveralls) in a designated, leak-proof, and clearly labeled hazardous waste container.

o Collection: Do not dispose of contaminated PPE in general laboratory trash.

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through a licensed environmental waste management company.[1]

Visualization of PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate PPE
when handling Ethanol, 2-amino-, sulfate (salt).
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PPE Selection for Handling Ethanol, 2-amino-, sulfate (salt)

Hazard Assessment

Start: Handling Solid Chemical

Is the chemical a skin and eye irritant?

l

Is there a risk of dust generation? Yes Yes Yes

Yes }

PPE Selection

Wear NIOSH-approved N95 Respirator Wear Chemical-Resistant Gloves (e.g., Nitrile) Wear Lab Coat or Coveralls Wear Chemical Safety Goggles

Disposal

Dispose of Contaminated PPE as Hazardous Waste

Click to download full resolution via product page

Caption: PPE selection workflow for handling solid irritant chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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